Cas no 835926-44-8 (methyl (1R,2S)-2-aminocyclohexanecarboxylate;hydrochloride)

• Product Name: methyl (1R,2S)-2-aminocyclohexanecarboxylate;hydrochloride
• CAS No: 835926-44-8
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD13195005
• CID: 4717323
• Update Time: 2025-05-19

methyl (1R,2S)-2-aminocyclohexanecarboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (1r,2r)-2-aminocyclohexane-1-carboxylate hydrochloride
• methyl (1R,2R)-rel-2-aminocyclohexane-1-carboxylate hydrochloride
• Methyl trans-2-aminocyclohexane-1-carboxylate hydrochloride
• NE61461
• SB23173
• (1R,2R)-Methyl 2-amino-cyclohexanecarboxylate HCl
• methyl (1r,2r)-rel-2-aminocyclohexane-1-carboxylate hcl
• trans Methyl 2-aminocyclohexane-1-carboxylate hydrochloride
• rac-methyl (1R,2S)-2-aminocyclohexane-
• methyl (1R,2S)-2-aminocyclohexanecarboxylate;hydrochloride

• MDL： MFCD13195005
• Inchi： 1S/C8H15NO2.ClH/c1-11-8(10)6-4-2-3-5-7(6)9;/h6-7H,2-5,9H2,1H3;1H/t6-,7-;/m1./s1
• InChI Key： PYKBWUZZPSEGLC-ZJLYAJKPSA-N
• SMILES： Cl.O(C)C([C@@H]1CCCC[C@H]1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (1R,2S)-2-aminocyclohexanecarboxylate;hydrochloride

Methyl (1R,2S)-2-Aminocyclohexanecarboxylate Hydrochloride: A Comprehensive Overview

Methyl (1R,2S)-2-aminocyclohexanecarboxylate hydrochloride, identified by the CAS number 835926-44-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a cyclohexane ring with an amino group and a carboxylate ester moiety, which contributes to its versatile chemical behavior. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The stereochemistry of methyl (1R,2S)-2-aminocyclohexanecarboxylate hydrochloride plays a crucial role in its biological activity. The specific configuration at the 1R and 2S positions is critical for its interaction with cellular targets. This stereochemical specificity is a key factor in its potential use as a therapeutic agent. Researchers have explored its ability to modulate neurotransmitter systems, particularly in the context of neurological disorders such as Parkinson's disease and Alzheimer's disease.

Recent advancements in synthetic methodologies have enabled the efficient production of methyl (1R,2S)-2-aminocyclohexanecarboxylate hydrochloride. These methods often involve asymmetric catalysis or enzymatic approaches to ensure high enantiomeric purity. The ability to synthesize this compound with high stereoselectivity has been instrumental in advancing its application in preclinical studies. Moreover, the compound's solubility and stability under physiological conditions have been optimized through careful structural modifications.

From a pharmacological perspective, methyl (1R,2S)-2-aminocyclohexanecarboxylate hydrochloride has demonstrated promising bioactivity in vitro and in vivo models. Studies have shown that it can cross the blood-brain barrier efficiently, which is essential for its therapeutic potential in central nervous system disorders. Its interaction with various receptors and enzymes has been characterized using advanced techniques such as X-ray crystallography and molecular docking simulations.

The hydrochloride salt form of methyl (1R,2S)-2-aminocyclohexanecarboxylate is particularly advantageous for pharmaceutical applications due to its improved stability and bioavailability. Recent research has focused on optimizing the formulation of this compound to enhance its therapeutic efficacy while minimizing adverse effects. Encapsulation techniques and controlled-release formulations are being explored to ensure sustained drug delivery.

In terms of toxicity profile, methyl (1R,2S)-2-aminocyclohexanecarboxylate hydrochloride has shown low toxicity in acute and chronic toxicity studies. This makes it a safer option for long-term therapeutic use compared to other compounds with similar mechanisms of action. Regulatory agencies have expressed interest in this compound due to its favorable safety profile and potential clinical benefits.

Looking ahead, methyl (1R,2S)-2-aminocyclohexanecarboxylate hydrochloride holds promise as a lead compound for the development of novel therapeutics targeting neurodegenerative diseases. Ongoing clinical trials are evaluating its efficacy in treating conditions such as Huntington's disease and multiple sclerosis. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical practice.

In conclusion, methyl (1R,2S)-2-aminocyclohexanecarboxylate hydrochloride represents a significant advancement in medicinal chemistry. Its unique structural features, coupled with promising biological activity and favorable safety profile, position it as a strong candidate for future therapeutic interventions. Continued research into its mechanisms of action and optimization of delivery systems will undoubtedly pave the way for its successful integration into clinical medicine.